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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanol

Cat. No.: B1295255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 4,4-
Dimethylcyclohexanol (CAS No. 932-01-4), a compound utilized in various research and

development applications. The following sections detail its physical and chemical properties,

associated hazards, safe handling procedures, and emergency protocols, tailored for a

laboratory and drug development environment.

Physicochemical and Toxicological Data
Accurate understanding of the compound's properties is fundamental to safe handling. The

following tables summarize key quantitative data for 4,4-Dimethylcyclohexanol.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₁₆O [1][2]

Molecular Weight 128.21 g/mol [1][2]

Appearance Colorless liquid or white solid [3]

Melting Point 13-15 °C [3]

Boiling Point
186 °C at 760 mmHg

(estimated)
[4]

Flash Point
66.6 °C (152 °F) TCC

(estimated)
[4]

Density 0.914 g/cm³ (estimated)

Vapor Pressure 0.2 mmHg at 25 °C (estimated) [4]

Solubility in Water
2179 mg/L at 25 °C

(estimated)
[4]

logP (o/w) 2.370 (estimated) [4]

Table 2: Toxicological Information and Hazard Classifications
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Hazard Statement Classification Source

H302: Harmful if swallowed
Acute toxicity, oral (25% of

notifications)
[2]

H315: Causes skin irritation

Skin corrosion/irritation,

Category 2 (100% of

notifications)

[2]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation, Category 2A (100%

of notifications)

[2]

H332: Harmful if inhaled
Acute toxicity, inhalation (25%

of notifications)
[2]

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (75% of

notifications)

[2]

Note: The GHS classifications are based on aggregated data from notifications to ECHA and

may not represent the final official classification.

Experimental Protocols for Safe Handling
While specific experimental protocols for determining the safety parameters of 4,4-
Dimethylcyclohexanol are not detailed in the available literature, standard methodologies for

handling chemical irritants and combustible liquids should be strictly followed.

General Handling Protocol:

Engineering Controls: All work with 4,4-Dimethylcyclohexanol should be conducted in a

well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.

[5][6] Use of explosion-proof equipment and lighting is recommended, especially when

handling larger quantities or at elevated temperatures.[7]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling this

compound:
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Eye Protection: Chemical splash goggles or a face shield that meets ANSI Z.87.1

standards.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn.[8]

Gloves must be inspected before use and changed immediately if contaminated.[9]

Skin and Body Protection: A laboratory coat should be worn and buttoned to cover as

much skin as possible. For larger quantities or in case of a splash risk, a chemical-

resistant apron is recommended.[10] Closed-toe shoes are required.[8]

Respiratory Protection: If working outside of a fume hood or if aerosol generation is

possible, a NIOSH-approved respirator with an appropriate organic vapor cartridge is

necessary.[8]

Hygiene Practices: Wash hands thoroughly with soap and water after handling.[5][11] Do not

eat, drink, or smoke in areas where the chemical is handled or stored.[12]

Storage Protocol:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[9][13]

Keep containers tightly closed when not in use.[5][13]

Store away from incompatible materials such as strong oxidizing agents.[6][12]

Emergency Procedures
In the event of an emergency, follow these procedures:

Table 3: First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. Seek medical

attention if symptoms persist.

[6][11]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek medical

attention if irritation develops

or persists.

[6][13]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[6][13]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[6][11]

Fire Fighting Measures:

Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide.[6]

[13] A water spray can be used to cool containers.[6]

Specific Hazards: The compound is a combustible liquid and vapors may form explosive

mixtures with air.[9][12] Vapors may travel to a source of ignition and flash back.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]
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Accidental Release Measures:

Minor Spills: Remove all sources of ignition. Absorb the spill with an inert material (e.g.,

sand, earth) and place it in a suitable container for disposal.[6]

Major Spills: Evacuate the area and prevent entry of unnecessary personnel. Wear

appropriate PPE, including respiratory protection.[13] Contain the spill and prevent it from

entering drains or waterways.[11]

Visualizations
The following diagrams illustrate key safety-related workflows and relationships for 4,4-
Dimethylcyclohexanol.
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Caption: Safe handling workflow for 4,4-Dimethylcyclohexanol.
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4,4-Dimethylcyclohexanol
Properties

Combustible Liquid (Flash Point: 66.6°C)
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Caption: Relationship between properties and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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